![molecular formula C26H25NO5 B1450053 Fmoc-|A-HoSer(Bzl)-OH CAS No. 1313054-84-0](/img/structure/B1450053.png)
Fmoc-|A-HoSer(Bzl)-OH
Overview
Description
Molecular Structure Analysis
The molecular formula of Fmoc-|A-HoSer(Bzl)-OH is C26H25NO5. Its molecular weight is 431.5 g/mol. The specific details about its molecular structure are not available in the search results.Physical And Chemical Properties Analysis
This compound has several physical and chemical properties that make it interesting for scientific research . Unfortunately, the specific details of these properties are not available in the search results.Scientific Research Applications
Hydrogel Applications in Drug Delivery and Carbon Nanomaterials Integration
Hydrogels formed by the self-assembly of low-molecular-weight gelators, particularly those based on peptide and amino acid derivatives, have seen increasing interest for their potential applications in drug delivery systems. Research by Guilbaud-Chéreau et al. (2019) has shown that hydrogels incorporating Fmoc-Tyr-OH/Fmoc-Tyr(Bzl)-OH and Fmoc-Phe-OH/Fmoc-Tyr(Bzl)-OH, along with carbon nanomaterials like oxidized carbon nanotubes or graphene oxide, exhibit promising properties for controlled drug delivery. These hydrogels are capable of loading a high concentration of hydrophilic drugs (e.g., l-ascorbic acid) and releasing a significant amount of the drug upon near-infrared light irradiation, triggered by the heat generated by the carbon nanomaterials. This innovative approach demonstrates the potential of Fmoc-protected amino acid-based hydrogels for developing advanced drug delivery systems that can be externally triggered for controlled release (Guilbaud-Chéreau et al., 2019).
Peptide Synthesis and Solid-Phase Syntheses Improvements
Another significant application of Fmoc-protected amino acids is in the synthesis of peptides, especially in solid-phase syntheses. Šebesta and Seebach (2003) described the preparation of new N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides, emphasizing the utility of Fmoc protection in facilitating peptide chain assembly and modification. Their work outlines an efficient approach for the large-scale preparation of Fmoc-protected amino acids, demonstrating their critical role in the synthesis of complex peptide structures. This method not only improves the synthesis efficiency but also enhances the diversity and functionality of peptide-based materials (Šebesta & Seebach, 2003).
Enhancement of Antibacterial Composite Materials
The advancement of peptide- and amino-acid-based nanotechnology has opened new avenues for the development of biomedical materials with enhanced properties. Research conducted by Schnaider et al. (2019) explores the antibacterial capabilities of nanoassemblies formed by Fmoc-decorated self-assembling building blocks. These materials, when incorporated within resin-based composites, demonstrated significant antibacterial activity without compromising the materials' mechanical and optical properties. This research highlights the potential of Fmoc-protected amino acids in creating innovative materials that can effectively combat bacterial growth while maintaining desirable physical properties for biomedical applications (Schnaider et al., 2019).
properties
IUPAC Name |
(3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-phenylmethoxybutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO5/c28-25(29)14-19(16-31-15-18-8-2-1-3-9-18)27-26(30)32-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,19,24H,14-17H2,(H,27,30)(H,28,29)/t19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMNYBSSWUOTET-IBGZPJMESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC[C@H](CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.